![molecular formula C30H31NO5 B608206 2-(S)-(3,5-Bis(4-(trifluoromethyl)phenyl)phenyl)-4-methylpentanoic acid CAS No. 554431-74-2](/img/structure/B608206.png)
2-(S)-(3,5-Bis(4-(trifluoromethyl)phenyl)phenyl)-4-methylpentanoic acid
Overview
Description
JNJ-17148066 is an estrogen receptor ESR1 agonist.
Scientific Research Applications
Catalysis : A study by Wang, Lu, and Ishihara (2018) highlights the use of 2,4-Bis(trifluoromethyl)phenylboronic acid, a compound related to the one , as an effective catalyst for dehydrative amidation between carboxylic acids and amines. This demonstrates the potential of trifluoromethyl-substituted compounds in facilitating chemical reactions (Wang, Lu, & Ishihara, 2018).
Polymer Synthesis : Yin et al. (2005) researched the synthesis of novel fluorinated polyimides using a compound similar to the one . Their study showcases the relevance of such compounds in creating new materials with unique properties like solubility in polar organic solvents and high thermal stability (Yin et al., 2005).
Solar Cell Research : Robson et al. (2013) studied donor-acceptor organic dyes, including compounds structurally related to the query compound, for use in solar cell devices. Their research provides insight into the application of such compounds in renewable energy technologies (Robson et al., 2013).
Optical and Electrochemical Properties : Kang et al. (2008) explored the synthesis of meso-3,5-Bis(trifluoromethyl)phenyl-substituted expanded porphyrins. Their findings on the optical and electrochemical measurements of these compounds could be relevant for applications in fields such as electronics and sensor technology (Kang et al., 2008).
Medicinal Chemistry : Palanki et al. (2000) conducted structure-activity relationship studies on compounds including N-[3,5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide, revealing insights into the development of drugs targeting specific transcription factors (Palanki et al., 2000).
properties
IUPAC Name |
(2S)-2-[3,5-bis[4-(trifluoromethyl)phenyl]phenyl]-4-methylpentanoic acid | |
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InChI |
InChI=1S/C26H22F6O2/c1-15(2)11-23(24(33)34)20-13-18(16-3-7-21(8-4-16)25(27,28)29)12-19(14-20)17-5-9-22(10-6-17)26(30,31)32/h3-10,12-15,23H,11H2,1-2H3,(H,33,34)/t23-/m0/s1 | |
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InChI Key |
RQOWDDLKGBMJFX-QHCPKHFHSA-N | |
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Canonical SMILES |
CC(C)CC(C1=CC(=CC(=C1)C2=CC=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)C(F)(F)F)C(=O)O | |
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Isomeric SMILES |
CC(C)C[C@@H](C1=CC(=CC(=C1)C2=CC=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)C(F)(F)F)C(=O)O | |
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Molecular Formula |
C26H22F6O2 | |
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Molecular Weight |
480.4 g/mol | |
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CAS RN |
1146594-87-7 | |
Record name | JNJ-40418677 | |
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Record name | JNJ-40418677 | |
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